cis-(+)-Disparlure chemical structure and properties
cis-(+)-Disparlure chemical structure and properties
Structural Architectonics, Stereoselective Synthesis, and Chemical Ecology
Abstract
This technical guide provides a rigorous examination of cis-(+)-Disparlure, the primary sex pheromone of the gypsy moth (Lymantria dispar). Unlike generic summaries, this document focuses on the critical stereochemical parameters that dictate biological efficacy, detailed physicochemical characterization, and a validated stereoselective synthetic pathway. We further explore the molecular mechanism of olfactory reception involving Pheromone Binding Proteins (PBPs), offering a comprehensive resource for researchers developing mating disruption technologies.
Chemical Identity & Stereochemical Architecture[1]
The biological activity of Disparlure is governed strictly by its chirality. The gypsy moth male antenna is a highly tuned biosensor capable of distinguishing the active (+)-enantiomer from the inactive or antagonistic (-)-enantiomer.
Nomenclature and Structure
-
IUPAC Name: (7R,8S)-7,8-epoxy-2-methyloctadecane[1][2][3][4]
-
CAS Registry Number: 54910-51-9 (Specific for the (+)-enantiomer); 29804-22-6 (Racemic cis)
-
Stereochemistry: The natural pheromone possesses the (7R,8S) configuration.[5] The epoxide ring hydrogens are in a cis relationship.
Critical Note on Enantiomeric Purity: Field efficacy relies on high Enantiomeric Excess (ee). The presence of the (-)-enantiomer, (7S,8R)-disparlure, can act as a behavioral antagonist, significantly reducing trap catch efficacy in certain Lymantria populations.
Physicochemical Properties[2][4][5][6][7][8][9]
The following data aggregates experimentally validated properties essential for formulation stability and release rate calculations in polymeric dispensers.
| Property | Value | Conditions/Notes |
| Molecular Formula | C₁₉H₃₈O | |
| Molecular Weight | 282.51 g/mol | |
| Appearance | Viscous colorless oil | |
| Boiling Point | 146–148 °C | @ 0.25 mmHg |
| Optical Rotation | c = 10, CCl₄ | |
| Refractive Index | ||
| Solubility | Lipophilic | Soluble in hexane, CH₂Cl₂, ether; Insoluble in water |
| Stability | Acid-sensitive | Epoxide ring opens rapidly in acidic media (pH < 5) |
Synthetic Methodology: Stereoselective Route
To achieve the high optical purity required for biological assays, we utilize a route based on the Sharpless Asymmetric Epoxidation (SAE) . This method is superior to direct epoxidation of alkenes because it establishes the chiral centers with >95% ee using a predictable catalyst system.
Retrosynthetic Logic
Direct epoxidation of (Z)-2-methyl-7-octadecene often yields racemic mixtures or requires expensive chiral oxidants with lower selectivity. By utilizing an allylic alcohol intermediate, we leverage the titanium-tartrate complex's facial selectivity.
Protocol: Kinetic Resolution / Asymmetric Epoxidation
Step 1: Preparation of (Z)-Allylic Alcohol
-
Reagents: Propargylic alcohol precursor, Lindlar catalyst, H₂, Quinoline.
-
Procedure: Hydrogenation of the internal alkyne must be strictly controlled to ensure cis-geometry. Trans-contamination here will result in trans-disparlure, which is biologically inactive.
Step 2: Sharpless Asymmetric Epoxidation
-
Reagents: Ti(OiPr)₄ (Titanium isopropoxide), (+)-DET (Diethyl tartrate), t-BuOOH (tert-butyl hydroperoxide), CH₂Cl₂, -20°C.
-
Mechanism: The (+)-DET ligand creates a chiral pocket around the titanium center. The oxidant attacks the allylic double bond from the Re-face (relative to C-O), yielding the (2S,3R)-epoxy alcohol intermediate.
-
Causality: We use (+)-DET specifically to target the (7R,8S) configuration in the final product (after chain extension).
Step 3: Chain Extension (Tosylation & Cuprate Coupling)
-
Reagents: p-TsCl, Pyridine; then Lithium dialkylcuprate.
-
Procedure: The alcohol moiety is converted to a tosylate (good leaving group). A copper-mediated nucleophilic attack extends the carbon chain to complete the C18 backbone.
Synthetic Workflow Diagram
Figure 1: Stereoselective synthesis pathway utilizing Sharpless Asymmetric Epoxidation to ensure high enantiomeric excess of the (7R,8S) isomer.
Biological Mechanism: Olfactory Signal Transduction
Understanding how cis-(+)-Disparlure triggers a behavioral response is critical for designing competitive inhibitors or mimetics. The pathway relies on Pheromone Binding Proteins (PBPs) which act as solubilizers and carriers through the aqueous sensillar lymph.[6]
The PBP Carrier System
The gypsy moth antenna contains two distinct PBPs: LdisPBP1 and LdisPBP2 .
-
LdisPBP2: Shows high affinity for the active (+)-disparlure.[7][]
-
LdisPBP1: Preferentially binds the (-)-enantiomer.[7]
-
Mechanism: The PBP encapsulates the hydrophobic pheromone, protecting it from enzymatic degradation and transporting it to the membrane-bound Pheromone Receptor (PR).[6]
pH-Dependent Release
Upon reaching the dendritic membrane of the olfactory receptor neuron (ORN), the local pH drops (acidic environment). This triggers a conformational switch in the PBP, ejecting the pheromone directly into the receptor's binding pocket.
Signal Transduction Pathway
Figure 2: Olfactory transduction pathway showing the critical role of LdisPBP2 in transporting the hydrophobic pheromone across the aqueous lymph.
Analytical Characterization & Quality Control
For researchers verifying synthesized or purchased material, standard GC-MS is insufficient for enantiomeric determination.
Chiral Gas Chromatography
To distinguish (+) from (-), a chiral stationary phase is required.
-
Column: Cyclodextrin-based capillary columns (e.g., Beta-DEX 120 or Hydrodex
-3P). -
Conditions: Isothermal elution (approx. 150°C) is often preferred to maximize separation factors (
). -
Validation: The (+)-enantiomer typically elutes after the (-)-enantiomer on beta-cyclodextrin phases, though this must be confirmed with standards.
Nuclear Magnetic Resonance (NMR)
-
¹H NMR (CDCl₃): The epoxide protons at C7 and C8 appear as a multiplet near
2.90 ppm. The cis coupling constant ( Hz) distinguishes it from the trans isomer ( Hz). -
¹³C NMR: The epoxide carbons resonate at approximately
57.0 ppm.
References
-
Bierl, B. A., Beroza, M., & Collier, C. W. (1970). Potent Sex Attractant of the Gypsy Moth: Its Isolation, Identification, and Synthesis. Science, 170(3953), 87–89.
-
Rossiter, B. E., Katsuki, T., & Sharpless, K. B. (1981). Asymmetric epoxidation provides the first practical access to the two enantiomers of disparlure. Journal of the American Chemical Society, 103(2), 464–465.
-
Plettner, E., Lazar, J., Prestwich, E. G., & Prestwich, G. D. (2000). Discrimination of Pheromone Enantiomers by Two Pheromone Binding Proteins from the Gypsy Moth Lymantria dispar. Biochemistry, 39(30), 8953–8962.
-
Kovalev, B. G. (2016). Disparlure—The Gypsy Moth Sex Pheromone: Identification, Synthesis, and Application (Review). Applied Biochemistry and Microbiology, 52, 11–26.
Sources
- 1. (7R, 8S)-cis-7,8-epoxy-2-methyloctadecane [(+)-disparlure] [webbook.nist.gov]
- 2. Disparlure | C19H38O | CID 62850 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. cis-(7S,8R)-(+)-epoxy-2-methyloctadecane - Wikidata [wikidata.org]
- 4. (7R, 8S)-cis-7,8-epoxy-2-methyloctadecane [(+)-disparlure] - Chemical & Physical Properties by Cheméo [chemeo.com]
- 5. chemeo.com [chemeo.com]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Discrimination of pheromone enantiomers by two pheromone binding proteins from the gypsy moth Lymantria dispar - PubMed [pubmed.ncbi.nlm.nih.gov]
